Cas no 221006-68-4 (3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid)
221006-68-4 structure
Product Name:3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid
CAS No:221006-68-4
MF:C8H13BO3
MW:167.998022794724
MDL:MFCD18311846
CID:850861
PubChem ID:10130146
Update Time:2025-04-19
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3,3-Dimethyl-6-oxocyclohex-1-en-1-yl)boronic acid
- 3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid
- CS-0174270
- (3,3-dimethyl-6-oxocyclohexen-1-yl)boronic acid
- AKOS006317466
- MFCD18311846
- WIA00668
- SCHEMBL5839389
- 221006-68-4
- 3,3-DIMETHYL-6-OXOCYCLOHEX-1-EN-1-YLBORONIC ACID
- BS-27835
- (3,3-Dimethyl-6-oxocyclohex-1-en-1-yl)boronicacid
- DTXSID00435959
- DB-356582
-
- MDL： MFCD18311846
- Inchi： 1S/C8H13BO3/c1-8(2)4-3-7(10)6(5-8)9(11)12/h5,11-12H,3-4H2,1-2H3
- InChI Key： LMARAEULVSDJBH-UHFFFAOYSA-N
- SMILES： O=C1C(B(O)O)=CC(C)(C)CC1
Computed Properties
- Exact Mass: 168.09600
- Monoisotopic Mass: 168.0957744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53000
- LogP: 0.31390
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A249000368-1g |
(3,3-Dimethyl-6-oxocyclohex-1-en-1-yl)boronic acid |
221006-68-4 | 95% | 1g |
$561.56 | 2023-09-02 | |
| TRC | D479273-25mg |
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid |
221006-68-4 | 25mg |
$161.00 | 2023-05-18 | ||
| TRC | D479273-50mg |
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid |
221006-68-4 | 50mg |
$265.00 | 2023-05-18 | ||
| TRC | D479273-100mg |
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid |
221006-68-4 | 100mg |
$402.00 | 2023-05-18 | ||
| TRC | D479273-250mg |
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid |
221006-68-4 | 250mg |
$707.00 | 2023-05-18 | ||
| Matrix Scientific | 091849-250mg |
(3,3-Dimethyl-6-oxocyclohex-1-en-1-yl)boronic acid, 95+% |
221006-68-4 | 95+% | 250mg |
$691.00 | 2023-09-10 | |
| Matrix Scientific | 091849-1g |
(3,3-Dimethyl-6-oxocyclohex-1-en-1-yl)boronic acid, 95+% |
221006-68-4 | 95+% | 1g |
$1462.00 | 2023-09-10 | |
| Fluorochem | 209468-250mg |
3,3-Dimethyl-6-oxocyclohex-1-en-1-yl)boronic acid |
221006-68-4 | 95% | 250mg |
￡425.00 | 2022-03-01 | |
| Fluorochem | 209468-1g |
3,3-Dimethyl-6-oxocyclohex-1-en-1-yl)boronic acid |
221006-68-4 | 95% | 1g |
￡1025.00 | 2022-03-01 | |
| abcr | AB309646-250 mg |
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid; 96% |
221006-68-4 | 250mg |
€620.00 | 2023-04-26 |
3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
221006-68-4 (3,3-Dimethyl-6-oxocyclohex-1-enylboronic acid) Related Products
- 912675-87-7(Boronic acid, (2-methyl-5-oxo-1-cyclopenten-1-yl)-)
- 1303528-05-3(B-(6-oxo-1-cyclohexen-1-yl)boronic acid)
- 2648503-66-4(INDEX NAME NOT YET ASSIGNED)
- 871329-71-4(5-Oxocyclopenten-1-ylboronic acid)
- 887748-93-8(Boronic acid, (2,3-dimethyl-5-oxo-1-cyclopenten-1-yl)-)
- 1626344-46-4(Boronic acid, B-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-)
- 1395984-49-2(4-isopropyl-6-oxocyclohex-1-enylboronic acid)
- 1626344-47-5((3-oxocyclohex-1-en-1-yl)boronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
